Cas no 2097991-58-5 (2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole)

• Product Name: 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole
• CAS No: 2097991-58-5
• MF: C₁₀H₁₆F₂N₄
• MW: 230.257648468018
• CID: 4772748
• Update Time: 2025-07-25

2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-4,4-difluorooctahydro-1H-isoindole
• 2-(2-azidoethyl)-7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindole
• 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole

• Inchi： 1S/C10H16F2N4/c11-10(12)3-1-2-8-6-16(7-9(8)10)5-4-14-15-13/h8-9H,1-7H2
• InChI Key： MTGXRLGQNYVOTL-UHFFFAOYSA-N
• SMILES： FC1(CCCC2CN(CCN=[N+]=[N-])CC21)F

Computed Properties

• Exact Mass: 230.13430285 g/mol
• Monoisotopic Mass: 230.13430285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.6
• Molecular Weight: 230.26

Additional information on 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole

Comprehensive Overview of 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole (CAS No. 2097991-58-5)

The compound 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole (CAS No. 2097991-58-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioorthogonal chemistry. Its unique structural features, including the azidoethyl moiety and the difluorooctahydro-1H-isoindole core, make it a versatile building block for a wide range of applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in click chemistry, drug discovery, and advanced material synthesis.

One of the most compelling aspects of 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole is its role in click chemistry reactions. The azido group (-N₃) is a key functional group that participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used for bioconjugation, polymer modification, and surface functionalization. This reactivity has made the compound a valuable tool for researchers working on biomolecular labeling, drug delivery systems, and nanotechnology.

In the context of drug discovery, the difluorooctahydro-1H-isoindole scaffold is of particular interest due to its potential to enhance the pharmacokinetic properties of therapeutic agents. Fluorination is a common strategy to improve metabolic stability, bioavailability, and membrane permeability, making this compound a promising candidate for the development of novel pharmaceuticals. Additionally, the rigid bicyclic structure of the isoindole core can contribute to the conformational rigidity of drug molecules, potentially leading to improved target selectivity.

The synthesis of 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole involves multi-step organic transformations, often starting from commercially available precursors. Key steps typically include the introduction of the azido group via nucleophilic substitution and the selective difluorination of the isoindole ring. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making the compound more accessible for research and industrial applications.

From a materials science perspective, this compound has shown promise in the development of functional polymers and smart materials. The incorporation of azido groups into polymer backbones allows for post-polymerization modifications, enabling the creation of materials with tailored properties such as stimuli-responsiveness or self-healing capabilities. Furthermore, the difluorinated isoindole unit can impart unique electronic and steric characteristics to polymeric systems, potentially leading to innovations in optoelectronic devices and advanced coatings.

In the era of personalized medicine and precision therapeutics, compounds like 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole are becoming increasingly valuable. Its compatibility with bioorthogonal chemistry makes it an attractive candidate for the development of targeted drug conjugates and diagnostic probes. Researchers are exploring its use in antibody-drug conjugates (ADCs), where the azido group can serve as a handle for site-specific conjugation, potentially reducing off-target effects and improving therapeutic efficacy.

The safety profile and handling considerations for 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole are important aspects for researchers to consider. While azides can be thermally unstable under certain conditions, proper storage and handling protocols can mitigate potential risks. The compound should be stored in a cool, dry environment, away from strong oxidizing agents and sources of ignition. As with all research chemicals, appropriate personal protective equipment (PPE) should be used when working with this material.

Looking to the future, the applications of 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole are likely to expand as new synthetic methodologies and application areas emerge. The growing interest in bioconjugation techniques, fluorinated pharmaceuticals, and advanced materials suggests that this compound will remain an important tool for researchers across multiple disciplines. Its combination of structural features and reactivity make it a particularly versatile building block for innovation in chemistry and beyond.

For researchers interested in exploring the potential of 2-(2-Azidoethyl)-4,4-difluorooctahydro-1H-isoindole, it is recommended to consult recent literature on its synthesis and applications. The compound's unique properties position it at the intersection of several cutting-edge research areas, offering opportunities for novel discoveries and technological advancements in fields ranging from medicinal chemistry to materials engineering.